Cas no 753439-46-2 (Albitiazolium ion)

• Product Name: Albitiazolium ion
• CAS No: 753439-46-2
• MF: C₂₄H₄₂N₂O₂S₂
• MW: 454.732484340668
• CID: 2851503
• Update Time: 2025-06-12

Albitiazolium ion Chemical and Physical Properties

Names and Identifiers

• Albitiazolium
• Albitiazolium ion

• Inchi： 1S/C24H42N2O2S2/c1-21-23(13-17-27)29-19-25(21)15-11-9-7-5-3-4-6-8-10-12-16-26-20-30-24(14-18-28)22(26)2/h19-20,27-28H,3-18H2,1-2H3/q+2
• InChI Key： UZPXHZIQHWKNPF-UHFFFAOYSA-N
• SMILES： C([N+]1=CSC(CCO)=C1C)CCCCCCCCCCC[N+]1=CSC(CCO)=C1C

Additional information on Albitiazolium ion

Comprehensive Analysis of Albitiazolium Ion (CAS No. 753439-46-2): Properties, Applications, and Research Insights

The Albitiazolium ion (CAS No. 753439-46-2) is a chemically significant compound that has garnered attention in both academic and industrial research. This quaternary ammonium derivative is structurally characterized by its unique heterocyclic framework, which contributes to its diverse reactivity and functional versatility. Researchers have explored its potential in fields ranging from organic synthesis to material science, making it a subject of growing interest in contemporary chemistry.

One of the most frequently searched questions about Albitiazolium ion revolves around its synthesis methods and stability under varying conditions. Studies indicate that this compound exhibits remarkable thermal stability, which is critical for applications requiring high-temperature processing. Its synthesis typically involves quaternization reactions of precursor heterocycles, followed by purification through chromatographic techniques. The yield and purity of Albitiazolium ion are often optimized using green chemistry principles, aligning with the current trend toward sustainable chemical production.

In the context of biological activity, the Albitiazolium ion has been investigated for its potential as a bioactive scaffold. While not classified as a pharmaceutical agent, its structural motifs resemble those found in compounds with enzyme-modulating properties. This has led to exploratory studies in biochemical assays, where researchers examine its interactions with protein targets. Such investigations are part of broader efforts to discover novel chemical probes for biomedical research.

From an industrial perspective, the Albitiazolium ion is valued for its role in catalysis and surface modification. Its cationic nature makes it suitable for use in ionic liquids, which are increasingly employed as eco-friendly solvents in chemical manufacturing. Additionally, its ability to form stable complexes with metals has sparked interest in coordination chemistry, particularly for designing advanced materials with tailored electronic properties.

Environmental considerations are another hotspot tied to Albitiazolium ion research. Recent publications highlight its biodegradability profile and low ecotoxicity, which are essential metrics for regulatory compliance. These attributes position it favorably compared to traditional quaternary ammonium compounds, addressing concerns about persistent organic pollutants (POPs). As industries prioritize green alternatives, the demand for compounds like Albitiazolium ion is expected to rise.

Technological advancements have also enabled more precise characterization of Albitiazolium ion. Techniques such as NMR spectroscopy and high-resolution mass spectrometry provide detailed insights into its molecular structure and purity. These analytical methods are frequently discussed in online forums, reflecting user interest in quality control protocols for specialty chemicals.

Looking ahead, the Albitiazolium ion exemplifies how niche chemical entities can drive innovation across multiple disciplines. Its combination of structural uniqueness, functional adaptability, and environmental compatibility makes it a compelling case study for researchers and industry professionals alike. Future directions may include exploring its utility in energy storage systems or as a template for molecularly imprinted polymers.